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The analysis of epoxy resin composite structures is critical across numerous fields, from
aerospace and automotive engineering to the development of advanced medical devices,
where materials must meet stringent performance and safety standards. Finite Element
Analysis (FEA) serves as an indispensable tool for predicting the mechanical behavior of these
complex, anisotropic materials under various loading conditions. This guide provides an
objective comparison of leading FEA software alternatives, supported by experimental data and
detailed protocols, to assist researchers and scientists in selecting the appropriate tools and
methodologies for their analysis needs.

FEA Software for Composite Analysis: A Comparison

The choice of FEA software is a critical decision that influences the accuracy, efficiency, and
scope of the analysis. Abaqus and ANSYS are two of the most powerful and widely used
commercial FEA packages for composite material analysis.[1][2] While both offer robust
capabilities, they have distinct strengths that may make one more suitable for a specific
application.

A key differentiator lies in their approach to complex, non-linear problems. Abaqus is often
favored in research and advanced engineering for its powerful solvers that handle non-linear
analyses, such as progressive damage and material failure, with great efficiency.[2][3] ANSYS,
particularly with its Ansys Composite PrepPost (ACP) module, provides a highly intuitive,
workflow-based environment that is often considered more user-friendly, especially for
engineers who are not FEA specialists.[4][5]
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Table 1: Comparison of Leading FEA Software for Epoxy Composite Analysis

Feature

User Interface

Abaqus

Can have a steeper
learning curve; highly
scriptable and
customizable.[6]

ANSYS

Generally considered more
user-friendly with an
integrated, workflow-
based environment
(Workbench with ACP).[5]

[€]

Composite Modeling

Excellent capabilities for
defining complex layups,
orientations, and material

properties.

Dedicated Ansys Composite
PrepPost (ACP) module offers
powerful and intuitive tools for

ply-based modeling.[1]

Material Models

Extensive library of material
models well-suited for
composites, including robust

damage evolution laws.[3]

Comprehensive material library
with strong capabilities for
defining anisotropic material
behavior.[6]

Failure Criteria

Includes a wide range of built-
in failure criteria such as
Hashin, Tsai-Wu, and the
ability to define user models
(UMAT/VUMAT).[7]

Supports common criteria like
Tsai-Wu, Hashin, and Puck,
often integrated within the ACP
workflow.[8][9]

Non-linear Analysis

Highly regarded for its robust
handling of non-linear
structural mechanics, contact,
and progressive damage
modeling.[2][5]

Strong capabilities for static
and dynamic analysis, with
continuous improvements in

non-linear solvers.[2]

Customization

Utilizes Python for scripting,
offering extensive flexibility for
automation and custom

subroutine development.[4][5]

Uses its proprietary APDL
scripting language; also
supports Python in modern

workflows.[5]
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| Industry Focus | Widely used in aerospace, automotive, and research sectors requiring
advanced non-linear and failure analysis.[1][6] | Broad application across many industries,
including energy, electronics, and construction, with strong multiphysics capabilities.[6] |

The Role of Experimental Validation

Numerical simulations, regardless of their sophistication, are approximations of real-world
physics. Therefore, experimental validation is a non-negotiable step in the FEA process to
ensure that the computational model accurately represents the physical behavior of the
composite structure.[10] This involves comparing simulation results with data obtained from
standardized mechanical tests. Discrepancies between the two are used to refine the FEA
model, for instance by adjusting material properties or boundary conditions, in an iterative
process.[10][11]

A fundamental and widely adopted method for characterizing the flexural properties of epoxy
composites is the three-point bending test, standardized by ASTM D790.[12]

Experimental Protocol: ASTM D790 - Flexural Properties

This protocol outlines the standard test method for determining the flexural strength and
flexural modulus of reinforced and unreinforced plastics, including epoxy resin composites.[13]
[14]

1. Objective: To measure a material's resistance to bending forces.[14] The key properties
determined are flexural strength (the maximum stress the material can withstand before
yielding or breaking) and flexural modulus (a measure of stiffness in bending).[13][15]

2. Apparatus:
e Auniversal testing machine with a three-point bending fixture.

e The fixture consists of two specimen supports and a central loading nose, all with specified
radii (commonly 5 mm) to prevent stress concentrations.[16]

o Acalibrated load cell to measure the applied force.

o A deflectometer or extensometer to measure the deflection of the specimen at the midpoint.
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3. Specimen Preparation:

o Test specimens are rectangular bars of a standardized size. For molded plastics, the
preferred dimensions are typically 3.2 mm in thickness, 12.7 mm in width, and 127 mm in
length.[15][16]

e Specimens must be free of defects and machined to precise dimensions.
4. Procedure:
o Measure the width and thickness of the specimen accurately.

o Set the support span. Per ASTM D790, the support span-to-depth (thickness) ratio should be
16:1.[14][16] For a 3.2 mm thick specimen, this results in a support span of approximately 51
mm.

» Place the specimen on the supports and apply the loading nose to the midpoint.

o Apply a continuous load at a specified crosshead speed until the specimen ruptures or
reaches a maximum strain of 5% in the outer fiber, whichever occurs first.[12]

e Record the load and corresponding deflection throughout the test.

5. Data Analysis:

o Flexural Stress (of): Calculated using the formula: of = (3PL) / (2bd?)
o Flexural Strain (ef): Calculated using the formula: ef = (6Dd) / L2

o Flexural Modulus (Ef): Calculated from the slope of the initial linear portion of the stress-
strain curve.

Where: P = load, L = support span, b = width, d = thickness, D = deflection.

Data Presentation: Simulation vs. Experimental Results

The ultimate goal of validation is to achieve close correlation between predicted and measured
values. The table below presents a hypothetical yet representative comparison for a carbon
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fiber/epoxy composite laminate subjected to a three-point bending test.

Table 2: Example Data Comparison for a [0/90] Carbon/Epoxy Laminate

Experimental

Abaqus FEA ANSYS FEA
Property Result (ASTM o o
Prediction Prediction
D790)
Flexural Modulus
135 139 (+2.9%) 141 (+4.4%)
(GPa)
Flexural Strength
1150 1120 (-2.6%) 1105 (-3.9%)

(MPa)

| Deflection at Max Load (mm)| 4.8 | 4.65 (-3.1%) | 4.60 (-4.2%) |

Note: The percentage difference values indicate a good correlation between the experimental
and numerical results, which is a common objective in validation studies.[11]

Visualizing the Workflow

To better understand the procedural relationships in finite element analysis and its validation,
the following diagrams illustrate the typical workflows.
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Pre-Processing
1. Geometry Definition

2. Material Properties
(e.g., Elastic Moduli, Strengths)

3. Meshing
(Element Type & Size)

4. Boundary Conditions
(Loads & Constraints)

Soldtion

5. FEA Solver Execution

Post-Processing

6. Results Analysis
(Stress, Strain, Deformation)

7. Validation
(Compare with Experiment)

Click to download full resolution via product page

A typical workflow for Finite Element Analysis of composite structures.
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FEA Model Development
(Pre-Processing)

Conduct Physical Experiment

Run Simulation (e.g., ASTM D790)

Compare Results
(Simulation vs. Experiment)
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Correlation

Discrepancy?

Refine Model
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The iterative loop of experimental validation for FEA models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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